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For Research Use Only. Not for use in diagnostic procedures.

Introduction
Fijimycin C is a novel depsipeptide of the etamycin class, isolated from the marine-derived

actinomycete, Streptomyces sp. strain CNS-575.[1][2][3] As a member of the streptogramin B

family of antibiotics, Fijimycin C is of interest for its potential activity against multidrug-resistant

Gram-positive pathogens.[1] Preliminary studies have demonstrated its in vitro efficacy against

clinically relevant strains of methicillin-resistant Staphylococcus aureus (MRSA).[1][2][3]

These application notes provide a summary of the known anti-MRSA activity of Fijimycin C, its

presumed mechanism of action, and detailed protocols for its experimental application in both

in vitro and in vivo infectious disease models. Given the early stage of research, protocols for

cytotoxicity and in vivo efficacy are presented as proposed methodologies to guide further

investigation.

Mechanism of Action
Fijimycin C belongs to the etamycin, or streptogramin B, class of antibiotics.[1] These

antibiotics are known to inhibit bacterial protein synthesis. The proposed mechanism involves

binding to the 50S ribosomal subunit, which can interfere with the peptidyl transferase reaction
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or inhibit the translocation of the nascent polypeptide chain, ultimately halting protein

production and leading to bacterial cell death.
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Preparation

Experiment

Analysis

Prepare MRSA inoculum
(0.5 McFarland standard)

Prepare serial dilutions
of Fijimycin C in a

96-well plate

Inoculate wells with
MRSA suspension to final
conc. of 5x10^5 CFU/mL

Incubate plate at 37°C
for 18-24 hours

Visually inspect for
turbidity

Determine MIC:
Lowest concentration with

no visible growth

 

Pre-Infection

Infection & Treatment

Monitoring & Endpoints

Culture MRSA to
logarithmic phase

Prepare inoculum in saline
with 4% hog gastric mucin

Administer MRSA inoculum
intraperitoneally (IP)

to mice

Administer Fijimycin C
(or vehicle/control antibiotic)

at 1 and 6 hours post-infection

Monitor mice for clinical
signs and survival for

up to 7 days

Alternative Endpoint:
Euthanize at 24h, collect

peritoneal fluid/spleen
for CFU counts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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